Cas no 2321-76-8 (Cyclopentanecarbonitrile,2-imino-)

• Product Name: Cyclopentanecarbonitrile,2-imino-
• CAS No: 2321-76-8
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 276820
• PubChem ID: 16852
• Update Time: 2025-07-25

Cyclopentanecarbonitrile,2-imino- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile,2-imino-
• 2-IMINOCYCLOPENTANE-1-CARBONITRILE
• 1-Imino-2-cyan-cyclopentan
• 1-Imino-2-cyano-cyclopentan
• 2-Cyan-cyclopentanon-(1)-imid
• 2-Cyanocyclopentanone imine
• 2-cyanocyclopentylideneimine
• 2-Cyanocyclopentylidenimine
• 2-Iminocyclopentanecarbonitrile
• 2-imino-cyclopentanenitrile
• BRN 2689609
• EINECS 219-033-9
• iminocyanocyclopentane
• NSC141554
• USAF A-1967
• NS00048750
• SCHEMBL388063
• WLN: L5YTJ AUM BCN
• 2321-76-8
• FRMJZJUVLPFLAB-UHFFFAOYSA-N
• AKOS006275348
• 2-Cyanocyclopentaneimine
• 1-cyano-2-iminocyclopentane
• 2-imino-cyclopentane-1-carbonitrile
• 1-Imino-2-cyanocyclopentane
• CYCLOPENTANECARBONITRILE, 2-IMINO-
• DTXSID701310001
• NSC 141554
• XH1496
• G71749

• Inchi： 1S/C6H8N2/c7-4-5-2-1-3-6(5)8/h5,8H,1-3H2
• InChI Key： FRMJZJUVLPFLAB-UHFFFAOYSA-N
• SMILES： N=C1CCCC1C#N

Computed Properties

• Exact Mass: 108.06884
• Monoisotopic Mass: 108.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.15
• Boiling Point: 320.9°Cat760mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.585
• PSA: 47.64
• LogP: 1.42958

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on Cyclopentanecarbonitrile,2-imino-

Introduction to Cyclopentanecarbonitrile,2-imino- (CAS No. 2321-76-8)

Cyclopentanecarbonitrile,2-imino-, identified by the Chemical Abstracts Service Number (CAS No.) 2321-76-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic nitrile features a cyclopentane ring substituted with a cyano group and an imine functionality, making it a versatile intermediate in synthetic chemistry. Its unique structural framework has garnered attention for its potential applications in drug development, material science, and catalysis. The compound's reactivity and stability under various conditions make it a valuable building block for more complex molecules.

The synthesis of Cyclopentanecarbonitrile,2-imino- typically involves multi-step reactions starting from readily available cyclopentane derivatives. The introduction of the cyano group followed by the formation of the imine moiety is a critical step that determines the compound's utility. Recent advancements in catalytic methods have improved the efficiency and selectivity of these transformations, allowing for greater control over the product's purity and yield. These improvements are particularly relevant in industrial settings where scalability and cost-effectiveness are paramount.

In pharmaceutical research, Cyclopentanecarbonitrile,2-imino- has been explored as a precursor for various bioactive molecules. Its structural motif is found in several natural products and drug candidates, suggesting its role in modulating biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The imine group, being a versatile handle for further functionalization, allows chemists to tailor the molecule's properties for specific therapeutic targets.

Recent studies have highlighted the compound's potential in material science applications as well. The cyclopentane ring provides rigidity to the molecular structure, while the cyano and imine groups introduce polarity and reactivity. These features make Cyclopentanecarbonitrile,2-imino- suitable for designing novel polymers, coatings, and adhesives with enhanced mechanical and chemical properties. Researchers are investigating its incorporation into advanced materials that require high thermal stability and resistance to environmental degradation.

The compound's behavior in different solvents and under various reaction conditions has also been extensively studied. Solvent effects play a crucial role in determining the reaction kinetics and product distribution. Polar aprotic solvents such as dimethylformamide (DMF) and acetonitrile are often preferred due to their ability to stabilize reactive intermediates and transition states. Additionally, the influence of catalysts on the reaction outcome cannot be overstated; transition metal catalysts have been particularly effective in facilitating key transformations while maintaining high selectivity.

From an industrial perspective, the production of Cyclopentanecarbonitrile,2-imino- must balance cost-efficiency with environmental considerations. Green chemistry principles are increasingly being applied to optimize synthetic routes, minimize waste generation, and reduce energy consumption. For example, solvent-free reactions or the use of recyclable catalysts have been explored as sustainable alternatives to traditional methods. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

The safety profile of Cyclopentanecarbonitrile,2-imino- is another critical aspect that warrants careful consideration during handling and storage. While not classified as hazardous under standard conditions, proper precautions must be taken to prevent exposure to skin or eyes. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in laboratory or industrial settings. Furthermore, adequate ventilation should be ensured to avoid inhalation of any dust or vapors that may be generated during processing.

The future prospects of Cyclopentanecarbonitrile,2-imino- are promising given its broad utility across multiple disciplines. Ongoing research aims to uncover new synthetic pathways that enhance its accessibility and reactivity. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical applications that benefit society. As our understanding of molecular interactions deepens, compounds like Cyclopentanecarbonitrile,2-imino- will continue to play a pivotal role in advancing scientific knowledge and technological innovation.